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Compound of Interest

Compound Name: Fmoc-gabapentin

Cat. No.: B1334001 Get Quote

In-Depth Technical Guide to Fmoc-Gabapentin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-gabapentin, a key building

block in peptide and medicinal chemistry. It covers its chemical properties, detailed synthesis

protocols, and its application in solid-phase peptide synthesis (SPPS).

Core Chemical and Physical Data
Fmoc-gabapentin, the N-Fmoc protected form of the gamma-amino acid gabapentin, is a

crucial reagent for the incorporation of this unique, non-natural amino acid into peptide chains.

Its chemical and physical properties are summarized below.
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Property Value Reference

CAS Number 882847-19-0 [1]

Molecular Formula C₂₄H₂₇NO₄ [2]

Molecular Weight
393.475 g/mol (alternatively

reported as 393.48 g/mol )
[1][2]

Synonyms

[1-({[(9H-Fluoren-9-

ylmethoxy)carbonyl]amino}met

hyl)cyclohexyl]acetic acid

[1]

Purity Typically ≥95% (HPLC) [2]

Synthesis of Fmoc-Gabapentin: Experimental
Protocol
The synthesis of Fmoc-gabapentin is achieved through the reaction of gabapentin with 9-

fluorenylmethyl chloroformate (Fmoc-Cl). This reaction results in the formation of a stable

carbamate bond at the primary amine of gabapentin.

Materials and Reagents:
Gabapentin

9-fluorenylmethyl chloroformate (Fmoc-Cl)

Sodium carbonate (Na₂CO₃)

1,4-Dioxane

Water (H₂O)

Ethyl acetate (EtOAc)

Hexane

Saturated sodium bicarbonate solution (NaHCO₃)
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Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (HCl, 1N)

Procedure:
Dissolution of Gabapentin: Dissolve gabapentin in a 10% aqueous solution of sodium

carbonate in a reaction vessel. Cool the solution to 0°C in an ice bath with gentle stirring.

Addition of Fmoc-Cl: In a separate flask, dissolve 9-fluorenylmethyl chloroformate (Fmoc-Cl)

in 1,4-dioxane. Add this solution dropwise to the chilled gabapentin solution over a period of

30-60 minutes, ensuring the temperature remains at 0°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for an additional

12-18 hours.

Work-up:

Dilute the reaction mixture with water and wash with two portions of diethyl ether to

remove unreacted Fmoc-Cl and other impurities.

Acidify the aqueous layer to a pH of approximately 2 by the slow addition of 1N HCl.

Extract the acidified aqueous layer three times with ethyl acetate.

Combine the organic extracts and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The crude Fmoc-gabapentin can be purified by recrystallization from an ethyl

acetate/hexane solvent system to yield a white, crystalline solid.

Application in Solid-Phase Peptide Synthesis
(SPPS)
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Fmoc-gabapentin is designed for seamless integration into standard Fmoc-based solid-phase

peptide synthesis (SPPS) protocols. The bulky cyclohexyl group of gabapentin can introduce

conformational constraints into peptide backbones, making it a valuable tool for designing

peptidomimetics with unique structures and enhanced proteolytic stability.

General SPPS Cycle with Fmoc-Gabapentin:
Resin Preparation: Start with a suitable resin (e.g., Wang or Rink Amide resin) that has been

pre-loaded with the first amino acid of the desired peptide sequence. Swell the resin in a

suitable solvent like dimethylformamide (DMF).[3][4]

Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of the resin-

bound amino acid by treating it with a 20% solution of piperidine in DMF. This exposes the

free amine for the subsequent coupling step.[4]

Washing: Thoroughly wash the resin with DMF to remove residual piperidine and the cleaved

Fmoc-adduct.

Fmoc-Gabapentin Coupling:

Activate the carboxyl group of Fmoc-gabapentin by pre-incubating it with a coupling

reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA, NMM) in DMF.

Add the activated Fmoc-gabapentin solution to the resin.

Allow the coupling reaction to proceed for 1-2 hours. Due to the steric hindrance of the

gabapentin side chain, a longer coupling time or a double coupling may be necessary to

ensure complete reaction.

Washing: Wash the resin with DMF to remove any unreacted reagents.

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide

chain.

Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from

the resin and remove any side-chain protecting groups using a cleavage cocktail, typically

containing trifluoroacetic acid (TFA) and scavengers.
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Visualizing the Workflow
To better illustrate the key processes, the following diagrams outline the synthesis of Fmoc-
gabapentin and its incorporation into a peptide chain via SPPS.
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Caption: Synthesis workflow for Fmoc-gabapentin.
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Caption: Solid-Phase Peptide Synthesis (SPPS) cycle using Fmoc-gabapentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-gabapentin CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334001#fmoc-gabapentin-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1334001#fmoc-gabapentin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334001#fmoc-gabapentin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334001#fmoc-gabapentin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334001#fmoc-gabapentin-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

